Cas no 993-88-4 (2-Propenoic acid, 2-(diethoxyphosphinyl)-, methyl ester)

• Product Name: 2-Propenoic acid, 2-(diethoxyphosphinyl)-, methyl ester
• CAS No: 993-88-4
• MF: C₈H₁₅O₅P
• MW: 222.175463914871
• CID: 750243
• PubChem ID: 11009535
• Update Time: 2025-04-19

2-Propenoic acid, 2-(diethoxyphosphinyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 2-(diethoxyphosphinyl)-, methyl ester
• methyl 2-diethoxyphosphorylprop-2-enoate
• DTXSID80451753
• SCHEMBL4411054
• 993-88-4

• Inchi： 1S/C8H15O5P/c1-5-12-14(10,13-6-2)7(3)8(9)11-4/h3,5-6H2,1-2,4H3
• InChI Key： LTVVXEYSXMPUQL-UHFFFAOYSA-N
• SMILES： P(C(=C)C(=O)OC)(=O)(OCC)OCC

Computed Properties

• Exact Mass: 222.06600
• Monoisotopic Mass: 222.06571057g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 7
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• PSA: 71.64000
• LogP: 1.93920